Cas no 38901-83-6 (Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl-)
![Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl- structure](https://www.kuujia.com/scimg/cas/38901-83-6x500.png)
38901-83-6 structure
Product name:Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl-
Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl-
- C.I. 11052
- C.I. Basic Blue 54
- SCHEMBL6911483
- 4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N,N-dimethylaniline
- Basic Blue 54
- BDBM50363721
- CHEMBL1944960
- SCHEMBL13324480
- 38901-83-6
- DTXSID50192146
- Benzothiazolium, 2-((4-(dimethylamino)phenyl)azo)-6-methoxy-3-methyl-
- BB54 dye
- EINECS 239-094-5
- 2-((4-(Dimethylamino)phenyl)azo)-6-methoxy-3-methylbenzothiazoliummethyl sulphate
- DTXCID60114637
- WVUKFQBBZVBJRZ-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C17H19N4OS/c1-20(2)13-7-5-12(6-8-13)18-19-17-21(3)15-10-9-14(22-4)11-16(15)23-17/h5-11H,1-4H3/q+1
- InChI Key: WVUKFQBBZVBJRZ-UHFFFAOYSA-N
- SMILES: CN(C)C1C=CC(/N=N/C2=[N+](C)C3C=CC(OC)=CC=3S2)=CC=1
Computed Properties
- Exact Mass: 327.127957
- Monoisotopic Mass: 327.127957
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 69.3
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl- Related Literature
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
-
Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
-
Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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